4-(2-Oxazolyl)-3-chloroaniline
Cat. No. B8624254
M. Wt: 194.62 g/mol
InChI Key: IHKUXLMNUXFROL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05770615
Procedure details
Following the procedure described in part E of Example 1 (R), (S)-α-[[2-[((1,1-dimethylethyl)dimethylsilyl)oxy]-2-[4-hydroxy-3-[(methylsulfonyl)amino]phenyl]ethyl]amino]-4-methoxybenzeneacetic acid was condensed with 3-chloro-4-(2-oxazolyl)aniline to generate the title compound. The 4-(2-oxazolyl)-3-chloroaniline was prepared by treating commercial 3-chloro-4-nitrobenzoyl chloride sequentially with 1,2,3-triazole at 140° C. in sulfolane containing K2CO3 to generate 3-chloro-4-(2-oxazolyl)nitrobenzene which was reduced to the desired aniline with Na2S2O4 in THF/H2O at 90° C.
Name
3-chloro-4-(2-oxazolyl)nitrobenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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ClC1C=C(C=CC=1[N+]([O-])=O)C(Cl)=O.N1C=CN=N1.C([O-])([O-])=O.[K+].[K+].[Cl:25][C:26]1[CH:27]=[C:28]([N+:37]([O-])=O)[CH:29]=[CH:30][C:31]=1[C:32]1[O:33][CH:34]=[CH:35][N:36]=1.NC1C=CC=CC=1.[O-]S(S([O-])=O)=O.[Na+].[Na+]>S1(CCCC1)(=O)=O.C1COCC1.O>[O:33]1[CH:34]=[CH:35][N:36]=[C:32]1[C:31]1[CH:30]=[CH:29][C:28]([NH2:37])=[CH:27][C:26]=1[Cl:25] |f:2.3.4,7.8.9,11.12|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1C=C(C(=O)Cl)C=CC1[N+](=O)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1N=NC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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S1(=O)(=O)CCCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Step Three
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Name
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3-chloro-4-(2-oxazolyl)nitrobenzene
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1C=1OC=CN1)[N+](=O)[O-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O1C(=NC=C1)C1=C(C=C(N)C=C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
